Methyl 2-[2-[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C23H26N4O7S3/c1-15-4-3-11-26(13-15)37(32,33)17-7-5-16(6-8-17)22(29)25-23-27(14-21(28)34-2)19-10-9-18(36(24,30)31)12-20(19)35-23/h5-10,12,15H,3-4,11,13-14H2,1-2H3,(H2,24,30,31)
• InChI Key: FGYGKTREYJLPMS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C23H26N4O7S3
• Molecular Weight: 566.7 g/mol
• CAS No.: 865199-09-3

Description

Methyl 2-[2-[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C23H26N4O7S3 and its molecular weight is 566.66. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Evaluation

• The compound has been found to exhibit antibacterial properties. In a study, derivatives containing similar structures were synthesized and showed valuable antibacterial results. This suggests the potential of the compound in antimicrobial applications (Aziz‐ur‐Rehman et al., 2017).

Synthesis for Biological and Pharmacological Screening

• Compounds with structural similarity to Methyl 2-[2-[4-(3-methylpiperidin-1-yl)sulfonylbenzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate have been synthesized for screening against various biological and pharmacological activities. This indicates the compound's relevance in drug discovery and development (Snehal Patel et al., 2009).

Antimicrobial Agents

• Research has shown that compounds structurally related to this compound possess antimicrobial properties. This reinforces its potential use in the development of new antimicrobial agents (A. Alsarahni et al., 2017).

Applications in Molecular and Chemical Properties Analysis

• The compound has been studied for its molecular and chemical properties, including electrophilic and nucleophilic nature, using theoretical calculations. This provides valuable insights into its chemical behavior and potential applications in various scientific fields (Z. Gültekin et al., 2020).

Synthesis and Characterization for Antimicrobial Activities

• Similar compounds have been synthesized and characterized, demonstrating good antimicrobial activity against various bacterial strains. This further underlines the compound's significance in antimicrobial research (N. Mishra et al., 2019).